6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid

• Molecular Formula: C7H8ClN3O2
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 6-chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C7H8ClN3O2/c1-11(2)7-9-4(6(12)13)3-5(8)10-7/h3H,1-2H3,(H,12,13)
• InChI Key: XSYMXJUISOXRED-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CC(=N1)Cl)C(=O)O

Description

6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid ( 1553991-97-1) is a high-purity chemical compound supplied for research and development purposes. With a molecular formula of C7H8ClN3O2 and a molecular weight of 201.61 g/mol, this pyrimidine-based scaffold serves as a versatile building block in organic synthesis and medicinal chemistry . The structure incorporates both a carboxylic acid and a chloro substituent, offering two distinct sites for further functionalization through reactions such as amide bond formation or nucleophilic substitution. The dimethylamino group adds steric and electronic influence, modulating the properties of the pyrimidine ring. This makes the compound a valuable intermediate for researchers developing novel pharmaceutical candidates, agrochemicals, and other specialty chemicals. As a reference, the related compound 2-(Dimethylamino)pyrimidine-4-carboxylic acid (CAS 933759-45-6) is also recognized for its utility as a synthetic intermediate . Safety and Handling: This product is intended for use by qualified laboratory personnel. For research and manufacturing purposes only. It is not intended for diagnostic or therapeutic uses in humans or animals. Please refer to the Safety Data Sheet (SDS) for comprehensive handling, storage, and safety information before use.

Preparation Methods

General Synthesis Methods

The synthesis of 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid typically involves multiple steps, which highlights the compound's versatility and potential for modifications. The process generally begins with specified starting materials.

Specific Synthesis of Pyrimidine-4-Carboxamides

One approach to synthesizing pyrimidine-4-carboxamides, which can be adapted for 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid, involves starting with orotic acid (116). Orotic acid is converted to acyl chloride 117 using phosphorous oxychloride. Cold addition (−78 to 0 °C) of various primary amines yields amides 118a–k. The more electrophilic 4-chloro substituent of the dichloropyrimidine is regioselectively substituted with various amine, heteroaromatic, or phenolic nucleophiles to afford 119a–af. Finally, high temperature and/or microwave irradiation is used to couple different R3 amines to the 2-chloropyrimidine scaffold, providing the desired products.

Synthesis Involving Chloro-Heterocyclic-Carboxylic Acid

A straightforward two-step procedure can be employed, starting from a chloro-heterocyclic-carboxylic acid. This involves coupling with a corresponding amine using 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU), followed by nucleophilic displacement of the relevant chloro group by an appropriate amine. For instance, the synthesis of compounds 1–20 and 39 was achieved by coupling 6-chloropyrimidine-4-carboxylic acid with aniline, 4-methoxyaniline, and 4-aminopyridine to give intermediates 55, 56, and 57, respectively, followed by displacement of the 6-chloro group with various amines.

Synthesis of 2-Trifluoromethyl Pyrimidine-4-Carboxylic Acid Derivatives

Although this refers to a slightly different compound, the method can be adapted:
(1) Compound II is prepared by reacting compound IV with compound V by heating.
(2) By reacting compound VI and a dehydrant thermally, the trifluoro acetonitrile gas generated is passed through in liquefied ammonia to prepare compound III.

In step (1), during heating, the temperature is maintained at 80-120 °C, and stirring is performed for 2-24 hours. The reaction between compound IV and compound V is conducted in solvent 1, which is one or a mixture of more solvents such as first alcohol, ethanol, oxolane, or N,N-dimethylformamide. The salt of formula (III) compound represents the formula (III) compound and a mineral acid or the acid-addition salts of an organic acid, such as hydrobromic acid, hydrochloric acid, nitric acid, phosphoric acid, sulphuric acid, acetic acid, butanoic acid, or trifluoroacetic acid.

For example, 500g of trifluoroacetamide (compound VI) is mixed homogeneously with 1100g of phosphorus pentoxide in a reaction bulb under room temperature. An oil bath is heated to 100 °C, with gas being released over time, and the temperature is warmed up to 150 °C, reacting for 24 hours. The air tube is passed through an absorber containing 2L of liquefied ammonia, maintaining the temperature of the liquefied ammonia absorber to be less than -40 °C with dry ice. After the reaction, the liquid in the absorber is concentrated at room temperature, and colorless oil liquid 420g is distilled in residue decompression to obtain a yield of 84%.

To prepare 2-trifluoromethyl pyrimidine-4-carboxylic acid, ethyl ester (compound I): 100g of 4-dimethylamino-2-oxo-3-butenoic acid ethyl ester (compound II) is added in 1L of dehydrated alcohol. Stirring is performed while warming up to 50 °C, and 98g of freshly prepared trifluoroacetamidine (compound III) is dripped in. The reactant liquor is then heated to reflux for 2 hours, monitoring the reaction process by TLC. After the reaction is complete, the reactant liquor is cooled down to 50 °C and concentrated under reduced pressure. The residue is added to 300ml of water, precipitating a solid, which is filtered. The filter cake is washed and vacuum-dried at 50 °C to obtain 105g of white crystals, with a productivity of 82%.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The chloro group at the 6-position can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or neutral conditions.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of alcohols or other reduced derivatives.

Substitution: Formation of substituted pyrimidine derivatives.

Scientific Research Applications

6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of various heterocyclic compounds.

Biological Studies: It is used in the study of enzyme inhibitors and receptor modulators.

Industrial Applications: The compound is used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and dimethylamino groups play a crucial role in binding to the active sites of these targets, thereby modulating their activity. The carboxylic acid group may also participate in hydrogen bonding and other interactions that stabilize the compound-target complex.

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrimidine Carboxylic Acid Derivatives

Compound Name	Substituents (Position)	Molecular Weight	Key Properties/Applications	Reference
6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid	6-Cl, 2-N(CH₃)₂, 4-COOH	231.66*	Intermediate for bioactive molecules
5-Bromo-2-(dimethylamino)pyrimidine-4-carboxylic acid	5-Br, 2-N(CH₃)₂, 4-COOH	276.11	Bromine enhances electrophilicity for nucleophilic substitution
6-Chloro-4-methylpyridine-2-carboxylic acid	6-Cl, 4-CH₃, 2-COOH (pyridine core)	171.58	Methyl group improves lipophilicity; used in coordination chemistry
2-(4-Chlorophenyl)-6-methylpyrimidine-4-carboxylic acid	4-Cl-C₆H₄, 6-CH₃, 4-COOH	248.67	Chlorophenyl group enhances π-π stacking in crystal structures
6-Amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid	6-NH₂, 5-Cl, 2-C₃H₅, 4-COOH	257.67	Cyclopropyl group confers steric hindrance; herbicidal activity

*Calculated based on molecular formula C₇H₈ClN₃O₂.

Physicochemical Properties

• Electronic Effects: The dimethylamino group in 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid acts as an electron donor, reducing ring electrophilicity compared to analogs like 5-Bromo-2-(dimethylamino)pyrimidine-4-carboxylic acid, where bromine increases electrophilicity .
• Solubility: Compounds with polar substituents (e.g., -COOH, -NH₂) exhibit higher aqueous solubility. For instance, 6-Amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid has enhanced solubility due to its amino group, making it suitable for agrochemical formulations .
• Crystallinity : The presence of aromatic groups (e.g., 4-chlorophenyl in ) promotes π-π stacking, whereas hydrogen-bonding motifs (e.g., in 4-Chloro-6-methoxypyrimidin-2-amine–succinic acid co-crystals ) improve crystalline stability.

Notes on Data Consistency

• Users should verify CAS entries for accuracy .
• Synthetic Variability : Substituent positioning (e.g., 6-Cl vs. 5-Cl) significantly alters reactivity and bioactivity, as seen in comparisons between and .

Biological Activity

6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article synthesizes findings from various studies to elucidate its mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a chloro group, a dimethylamino group, and a carboxylic acid moiety. These functional groups confer specific chemical reactivity and biological activity, allowing for interactions with various molecular targets such as enzymes and receptors.

The biological activity of 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid is primarily attributed to its ability to modulate enzyme activity. The chloro and dimethylamino groups enhance binding affinity to active sites, while the carboxylic acid group can participate in hydrogen bonding, stabilizing the compound-target complex.

1. Enzyme Inhibition

Research indicates that this compound acts as an inhibitor of several enzymes, particularly those involved in metabolic pathways. For instance, it has been studied for its inhibitory effects on NAPE-PLD, an enzyme implicated in the production of bioactive lipids .

2. Anti-inflammatory Effects

Studies have demonstrated that derivatives of pyrimidine compounds exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. The IC50 values for various analogs indicate that they can effectively suppress COX-2 activity, which is crucial for reducing inflammation .

3. Anticancer Activity

The compound's structure has been linked to cytotoxic effects against cancer cell lines. It has shown promising results in inhibiting cell proliferation in various carcinoma models, suggesting potential applications in cancer therapy .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid. Recent studies have explored modifications to the pyrimidine core and substituents to enhance potency and selectivity:

Substituent	Activity	IC50 (μM)
Dimethylamine	Moderate	72
Cyclopropylmethylamide	High	7.14
Morpholine	Low	Not specified

The combination of specific substituents has resulted in compounds with significantly increased potency compared to others in the series .

Case Studies

Several case studies highlight the compound's effectiveness:

• NAPE-PLD Inhibition : A study reported that optimized derivatives exhibited up to a tenfold increase in potency against NAPE-PLD compared to initial hits, demonstrating the importance of structural modifications .
• Anti-cancer Efficacy : In vitro studies on prostate cancer cell lines indicated that certain derivatives led to a dose-dependent decrease in cell viability, with IC50 values indicating effective cytotoxicity at low concentrations .
• Anti-inflammatory Activity : Compounds derived from 6-Chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid were evaluated for their ability to inhibit COX enzymes, showing competitive inhibition profiles similar to established anti-inflammatory drugs like celecoxib .

Q & A

Q. What are the optimized synthetic routes for 6-chloro-2-(dimethylamino)pyrimidine-4-carboxylic acid, and how do reaction conditions influence yield?

The synthesis typically involves palladium-catalyzed amination and multi-step functionalization. For example, methyl 2-chloro-6-methylpyrimidine-4-carboxylate can undergo saponification with LiOH·H₂O followed by acidification to yield the carboxylic acid derivative . Key factors include catalyst choice (e.g., Pd-based catalysts for amination), solvent selection (DMF or toluene), and temperature control during cyclization. Yields >70% are achievable with optimized Boc-deprotection (using HCl) and ester hydrolysis steps .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

• NMR spectroscopy : To resolve substituent positions (e.g., distinguishing chloro and dimethylamino groups on the pyrimidine ring).
• High-resolution mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns.
• X-ray crystallography : Resolves ambiguous stereochemistry in crystalline derivatives .
• HPLC : Assess purity (>95% for biological assays) using reverse-phase C18 columns with UV detection at 254 nm .

Q. What safety protocols are essential for handling chlorinated pyrimidine intermediates?

• Use fume hoods to avoid inhalation of volatile intermediates.
• Wear nitrile gloves and goggles to prevent skin/eye contact (chlorinated compounds can cause irritation).
• Store waste separately in labeled containers for professional disposal to prevent environmental contamination .

Advanced Research Questions

Q. How can structural modifications enhance the compound’s bioactivity, and what computational tools validate these designs?

• Functional group substitutions : Replace the dimethylamino group with piperazine or pyrrolidine moieties to improve target binding (e.g., α7 nicotinic acetylcholine receptor modulation) .
• Docking studies : Use AutoDock Vina or Schrödinger Suite to predict binding affinities to enzymes like Src/Abl kinases. Compare results with in vitro kinase inhibition assays (IC₅₀ values) to prioritize analogs .

Q. How do solubility challenges in biological assays impact data interpretation, and what formulation strategies mitigate this?

• Solubility limitations : The carboxylic acid group confers moderate aqueous solubility, but hydrophobic pyrimidine cores may require DMSO solubilization. Pre-screen solubility using nephelometry .
• Prodrug approaches : Synthesize methyl esters or amides to enhance cell permeability, followed by enzymatic hydrolysis in vivo .

Q. How can researchers resolve contradictions in spectroscopic data (e.g., NMR vs. computational predictions)?

• Dynamic NMR : Analyze temperature-dependent shifts to identify rotameric equilibria or tautomerism.
• DFT calculations : Compare computed chemical shifts (GIAO method) with experimental NMR to validate assignments .
• 2D-COSY and NOESY : Resolve overlapping signals in crowded aromatic regions .

Q. What strategies maintain yield and purity during scale-up synthesis?

• Flow chemistry : Minimize exothermic side reactions during chlorination or amination steps.
• Crystallization optimization : Use solvent mixtures (e.g., ethanol/water) to improve crystal habit and purity (>99% via recrystallization) .
• In-line PAT (Process Analytical Technology) : Monitor reactions in real-time using FTIR or Raman spectroscopy .

Notes for Methodological Rigor

• Statistical validation : Use ANOVA for batch-to-batch variability analysis (p < 0.05).
• Negative controls : Include unmodified pyrimidine cores in bioassays to isolate substituent effects .
• Replicability : Document reaction parameters (e.g., stirring speed, inert gas flow) to ensure reproducibility .